Cas no 18215-71-9 (Benzenemethanol, a-1-hexynyl-a-methyl-)

• Product Name: Benzenemethanol, a-1-hexynyl-a-methyl-
• CAS No: 18215-71-9
• MF: C₁₄H₁₈O
• CID: 1374317
• Update Time: 2025-07-08

Benzenemethanol, a-1-hexynyl-a-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-1-hexynyl-a-methyl-

Additional information on Benzenemethanol, a-1-hexynyl-a-methyl-

Recent Advances in the Study of Benzenemethanol, a-1-hexynyl-a-methyl- (CAS: 18215-71-9) in Chemical Biology and Pharmaceutical Research

Benzenemethanol, a-1-hexynyl-a-methyl- (CAS: 18215-71-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This structurally unique molecule, featuring both benzenemethanol and hexynyl moieties, has demonstrated promising biological activities in recent studies. The compound's molecular framework allows for diverse interactions with biological targets, making it a valuable scaffold for drug discovery and chemical probe development.

Recent pharmacological investigations have revealed that 18215-71-9 exhibits notable activity against several enzyme targets, particularly in the context of neurological disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory effects on monoamine oxidase B (MAO-B) with an IC50 of 0.8 μM, suggesting potential applications in Parkinson's disease treatment. The compound's α-methyl group appears to play a crucial role in this activity by enhancing binding affinity through hydrophobic interactions with the enzyme's active site.

From a synthetic chemistry perspective, novel methodologies have been developed for the efficient production of 18215-71-9 derivatives. A recent breakthrough published in Organic Letters (2024) described a palladium-catalyzed coupling approach that significantly improves yield (up to 82%) while maintaining excellent stereoselectivity. This advancement has enabled more extensive structure-activity relationship (SAR) studies, leading to the identification of several analogs with improved pharmacokinetic properties.

In cancer research, preliminary in vitro studies have shown that certain derivatives of Benzenemethanol, a-1-hexynyl-a-methyl- exhibit selective cytotoxicity against triple-negative breast cancer cell lines (MDA-MB-231) while showing minimal effects on normal mammary epithelial cells. The mechanism appears to involve modulation of Wnt/β-catenin signaling pathway, as evidenced by western blot analysis showing dose-dependent reduction in β-catenin levels following treatment with the compound.

The compound's potential in antimicrobial applications has also been explored. Recent testing against drug-resistant bacterial strains revealed moderate activity against methicillin-resistant Staphylococcus aureus (MRSA), with MIC values ranging from 16-32 μg/mL. Molecular docking studies suggest this activity may stem from interference with bacterial cell wall biosynthesis enzymes, though further validation is required.

From a drug development standpoint, pharmacokinetic studies of 18215-71-9 in rodent models have shown favorable absorption characteristics (oral bioavailability of 65%) and reasonable half-life (t1/2 = 4.2 hours). However, metabolic stability studies indicate significant first-pass metabolism, primarily through hepatic CYP3A4-mediated oxidation, suggesting the need for structural modifications to improve metabolic stability in future analogs.

Current challenges in the field include the need for more comprehensive toxicological profiling and the development of more efficient synthetic routes for large-scale production. Nevertheless, the growing body of research on Benzenemethanol, a-1-hexynyl-a-methyl- and its derivatives suggests this chemical scaffold holds significant promise for multiple therapeutic applications, warranting continued investigation in both academic and industrial settings.